Cas no 1396874-51-3 (4-2-(1H-pyrazol-1-yl)ethyl-N-4-(trifluoromethyl)phenyl-1,4-diazepane-1-carboxamide hydrochloride)

4-2-(1H-Pyrazol-1-yl)ethyl-N-4-(trifluoromethyl)phenyl-1,4-diazepane-1-carboxamide hydrochloride is a chemically synthesized compound featuring a 1,4-diazepane core functionalized with a pyrazole moiety and a trifluoromethylphenyl group. The hydrochloride salt enhances solubility and stability, making it suitable for research applications. Its structural complexity offers potential as a pharmacophore in medicinal chemistry, particularly for targeting receptors or enzymes where the pyrazole and diazepane motifs are relevant. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, while the carboxamide linkage provides a versatile handle for further derivatization. This compound is primarily of interest in preclinical studies for its potential biological activity and as a scaffold for drug discovery.
4-2-(1H-pyrazol-1-yl)ethyl-N-4-(trifluoromethyl)phenyl-1,4-diazepane-1-carboxamide hydrochloride structure
1396874-51-3 structure
Product Name:4-2-(1H-pyrazol-1-yl)ethyl-N-4-(trifluoromethyl)phenyl-1,4-diazepane-1-carboxamide hydrochloride
CAS No:1396874-51-3
MF:C18H23ClF3N5O
MW:417.856333017349
CID:6510483
Update Time:2025-05-28

4-2-(1H-pyrazol-1-yl)ethyl-N-4-(trifluoromethyl)phenyl-1,4-diazepane-1-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-2-(1H-pyrazol-1-yl)ethyl-N-4-(trifluoromethyl)phenyl-1,4-diazepane-1-carboxamide hydrochloride
    • 4-(2-pyrazol-1-ylethyl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide:hydrochloride
    • Inchi: 1S/C18H22F3N5O.ClH/c19-18(20,21)15-3-5-16(6-4-15)23-17(27)25-9-2-8-24(11-13-25)12-14-26-10-1-7-22-26;/h1,3-7,10H,2,8-9,11-14H2,(H,23,27);1H
    • InChI Key: GYRLPEIVSSLVMW-UHFFFAOYSA-N
    • SMILES: N1(C(NC2=CC=C(C(F)(F)F)C=C2)=O)CCCN(CCN2C=CC=N2)CC1.[H]Cl

4-2-(1H-pyrazol-1-yl)ethyl-N-4-(trifluoromethyl)phenyl-1,4-diazepane-1-carboxamide hydrochloride Pricemore >>

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Additional information on 4-2-(1H-pyrazol-1-yl)ethyl-N-4-(trifluoromethyl)phenyl-1,4-diazepane-1-carboxamide hydrochloride

Recent Advances in the Study of 4-2-(1H-pyrazol-1-yl)ethyl-N-4-(trifluoromethyl)phenyl-1,4-diazepane-1-carboxamide hydrochloride (CAS: 1396874-51-3)

The compound 4-2-(1H-pyrazol-1-yl)ethyl-N-4-(trifluoromethyl)phenyl-1,4-diazepane-1-carboxamide hydrochloride (CAS: 1396874-51-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a pyrazole moiety and a trifluoromethylphenyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the final product. The researchers employed a multi-step process involving the coupling of 1H-pyrazole with ethylenediamine, followed by carboxamide formation and subsequent hydrochlorination. This advancement is expected to facilitate further preclinical and clinical investigations.

Pharmacological evaluations have revealed that 4-2-(1H-pyrazol-1-yl)ethyl-N-4-(trifluoromethyl)phenyl-1,4-diazepane-1-carboxamide hydrochloride exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have demonstrated its high affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of central nervous system (CNS) disorders such as depression, anxiety, and schizophrenia. Notably, its trifluoromethyl group enhances its metabolic stability and blood-brain barrier permeability, which are critical factors for CNS-targeted drugs.

Another significant finding comes from a recent preclinical study investigating the compound's anti-inflammatory properties. The research, conducted by a team at the University of California, demonstrated that the molecule effectively inhibits the production of pro-inflammatory cytokines in macrophage cells. This effect was attributed to its ability to interfere with the NF-κB signaling pathway, a key regulator of inflammation. These results open new avenues for the development of anti-inflammatory therapies, particularly for chronic inflammatory conditions.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as potential off-target effects and long-term safety profiles need to be addressed through rigorous toxicological studies. However, the growing body of research underscores the therapeutic potential of 4-2-(1H-pyrazol-1-yl)ethyl-N-4-(trifluoromethyl)phenyl-1,4-diazepane-1-carboxamide hydrochloride and highlights the importance of continued investigation in this area.

In conclusion, recent studies on 4-2-(1H-pyrazol-1-yl)ethyl-N-4-(trifluoromethyl)phenyl-1,4-diazepane-1-carboxamide hydrochloride (CAS: 1396874-51-3) have provided compelling evidence of its multifaceted pharmacological properties. From its optimized synthesis to its potential applications in CNS disorders and inflammation, this compound represents a promising candidate for further drug development. Future research should focus on addressing the remaining challenges and exploring its full therapeutic potential.

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